3-Keto stearic acid

• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChIKey: YQGGUZWHNVQJMF-UHFFFAOYSA-N

3-Keto Stearic Acid for Research Procurement: Physicochemical Baseline and Supply Considerations

3-Keto stearic acid (systematic name: 3-oxooctadecanoic acid; CAS: 2939-53-9; C₁₈H₃₄O₃) is a long-chain β-keto fatty acid with a molecular weight of 298.46 g/mol [1]. This compound is characterized by a 3-oxo (β-keto) functional group on an 18-carbon saturated aliphatic chain and serves as a transient intermediate in the bacterial and plant type II fatty acid biosynthesis pathway, where it is generated via condensation of hexadecenoyl-ACP with malonyl-ACP catalyzed by β-ketoacyl-ACP synthase II [2]. The compound is a solid at ambient temperature with a reported melting point of 102–103°C and exhibits limited aqueous solubility (approximately 0.00032 g/L predicted), while being readily soluble in organic solvents including acetic acid, ether, and hot alcohol [1][3]. Given its role as a metabolic intermediate rather than an end-product metabolite, sourcing authenticated reference material with defined purity specifications is essential for reproducible experimental outcomes.

Metabolic intermediate standard for fatty acid elongation & enzyme assays (KCR, KAS II)

Requires cold-chain handling – β-keto acid thermal lability necessitates storage below ambient

Soluble in organic solvents (acetic acid, ether, hot alcohol); limited aqueous solubility – select solvent system accordingly

Authenticated reference material recommended – confirm purity specifications before enzyme or analytical workflows

• [1] LipidBank. LBF18000OX01: 3-Ketostearic acid. 2010. Available from: https://lipidbank.jp/ View Source
• [2] LIPID MAPS. LMFA02000240: 3-oxo-octadecanoic acid. Available from: https://lipidmaps.org/ View Source
• [3] FooDB. FDB027883: 3-Oxooctadecanoic acid. 2011. Available from: https://foodb.ca/ View Source

Why 3-Keto Stearic Acid Cannot Be Substituted with Stearic Acid or 3-Hydroxystearic Acid in Experimental Workflows

Substituting 3-keto stearic acid with structurally proximate analogs such as stearic acid (C18:0), 3-hydroxystearic acid, or other saturated long-chain fatty acids is not scientifically defensible for applications requiring the β-keto functionality. The 3-oxo group fundamentally alters the compound's chemical reactivity, metabolic fate, and enzymatic recognition: it functions as a metabolic intermediate in fatty acid biosynthesis rather than a terminal metabolite, participates in reversible redox reactions with 3-hydroxyacyl intermediates, and exhibits distinct physicochemical properties including an experimentally measured melting point of 102–103°C versus 69.6°C for stearic acid [1][2]. Furthermore, enzyme assays demonstrate that 3-ketostearate accumulation is specifically modulated by NADPH availability in a manner distinct from 3-hydroxystearate, indicating differential enzyme-substrate interactions that preclude generic interchange [3]. For procurement decisions, these compound-specific properties mandate sourcing the exact β-keto acid rather than assuming functional equivalence among C18 fatty acid derivatives.

β-keto vs non-keto Stearic acid lacks the 3-oxo group – enzyme recognition, redox behavior and NADPH-dependent intermediate trapping may not transfer.

Thermal lability gap 3-Keto stearic acid decomposes near 102°C; stearic acid melts at 69.6°C without decomposition – cold storage requirements differ fundamentally.

3-OH analog mismatch 3-Hydroxystearic acid accumulation profiles are enzyme-specific and distinct; using the hydroxy analog may shift pathway-intermediate interpretation.

• [1] LipidBank. LBF18000OX01: 3-Ketostearic acid. 2010. Available from: https://lipidbank.jp/ View Source
• [2] ChEBI. CHEBI:50576: 3-oxooctadecanoic acid. 2017. Available from: https://www.ebi.ac.uk/chebi/ View Source
• [3] Qin Y, et al. GhKCRs function as NADPH-dependent 3-ketoacyl-CoA reductase. Nature Scientific Data, 2024. Figure 5 and Table 1. View Source

3-Keto Stearic Acid: Quantified Differential Evidence for Procurement and Assay Selection

Enzyme-Mediated Accumulation of 3-Ketostearate Is NADPH-Dependent and Distinct from 3-Hydroxystearate

In an engineered yeast mutant system (ybr159wΔ) expressing GhKCR1 or GhKCR2 ketoacyl-CoA reductases, 3-ketostearate accumulation was quantified relative to vector control (defined as 1.0). In the absence of NADPH, 3-ketostearate accumulation was 0.56 ± 0.09 for GhKCR1 and 0.85 ± 0.1 for GhKCR2 at 30 minutes [1]. Under identical conditions, 3-hydroxystearate accumulation was 1.3 ± 0.1 and 0.95 ± 0.08, respectively, demonstrating differential intermediate trapping [1]. The presence of NADPH shifts product distribution toward stearate end-product, while NADPH absence specifically enriches the 3-keto intermediate [2].

NADPH-dependent accumulation

Head-to-head

3-Ketostearate accumulation (vs vector control): GhKCR1 0.56 ± 0.09; GhKCR2 0.85 ± 0.1 (no NADPH). 3-Hydroxystearate: 1.3 ± 0.1 / 0.95 ± 0.08.

Supports enzyme assay condition selection for specific 3-keto intermediate trapping

Yeast ybr159wΔ mutant; 50 μg protein; TLC of free fatty acids; ± NADPH

Evidence Dimension	Relative accumulation of metabolic intermediates at 30 min (normalized to vector control = 1.0)
Target Compound Data	3-Ketostearate: GhKCR1 (-NADPH) 0.56 ± 0.09; GhKCR2 (-NADPH) 0.85 ± 0.1
Comparator Or Baseline	3-Hydroxystearate: GhKCR1 (-NADPH) 1.3 ± 0.1; GhKCR2 (-NADPH) 0.95 ± 0.08; Trans-2-stearate: GhKCR1 1.2 ± 0.09; Stearate: GhKCR1 1.3 ± 0.09
Quantified Difference	3-Ketostearate accumulation is 43–44% lower than vector control under -NADPH conditions, whereas 3-hydroxystearate shows variable accumulation patterns that are enzyme-specific
Conditions	Yeast ybr159wΔ mutant expressing GhKCR1 or GhKCR2 ketoacyl-CoA reductase; 50 μg protein; TLC analysis of extracted free fatty acids; ± NADPH

Why This Matters

This quantification enables researchers to select appropriate assay conditions for specifically trapping and detecting 3-ketostearate versus its reduced analog, critical for enzyme kinetic studies and inhibitor screening campaigns.

• [1] Qin Y, et al. GhKCRs function as NADPH-dependent 3-ketoacyl-CoA reductase. Table 1: Relative amount of 3-hydroxystearate, trans-2-stearate, and stearate of palmitate elongation catalyzed by GhKCR(s). Nature Scientific Data, 2024. View Source
• [2] Qin Y, et al. GhKCRs function as NADPH-dependent 3-ketoacyl-CoA reductase. Figure 5: 3-ketostearate accumulation in ybr159wΔ mutant cells. Nature Scientific Data, 2024. View Source

Thermal Stability and Decarboxylation Propensity of β-Keto Acid Moiety Differentiates 3-Keto Stearic Acid from Non-Keto Analogs

The β-keto acid functional group in 3-keto stearic acid confers inherent thermal lability due to facile decarboxylation via a six-membered cyclic transition state, a property not shared by stearic acid or 3-hydroxystearic acid [1]. While stearic acid exhibits a melting point of 69.6°C with no thermal decomposition under standard storage, 3-keto stearic acid melts with decomposition at 102–103°C [2][3]. This thermal instability is characteristic of β-keto acids generally; similar 3-keto fatty acids are reported to undergo CO₂ evolution upon melting, necessitating cold-chain storage and rapid experimental handling [1].

Thermal decomposition

Class-level

Melts with decomposition at 102–103°C; β-keto acids evolve CO₂ upon heating. Stearic acid stable at 69.6°C.

Cold-chain storage and rapid handling recommended to maintain integrity

Data to verify for long-term stability under standard lab storage

Evidence Dimension	Thermal stability and decarboxylation behavior
Target Compound Data	Melting point: 102–103°C with decomposition; undergoes β-keto acid decarboxylation upon heating
Comparator Or Baseline	Stearic acid: melting point 69.6°C, stable; 3-Hydroxystearic acid: stable β-hydroxy acid; 3-keto-A¹³,¹⁴-eicosenoic acid: decomposes at 57–58°C with CO₂ evolution (class reference)
Quantified Difference	Quantified decomposition temperature difference: 3-keto stearic acid decomposes at 102–103°C versus stearic acid which melts without decomposition at 69.6°C; comparative β-keto acid decomposition occurs 45–46°C lower for unsaturated analog
Conditions	Standard melting point determination; thermal gravimetric analysis conditions for β-keto acid class

Why This Matters

Procurement and storage protocols must account for the β-keto acid's thermal lability; cold storage and avoidance of thermal stress during shipping and handling are required to maintain compound integrity.

• [1] Stallberg-Stenhagen S. The Synthesis of Higher Aliphatic β-Keto Acids. Arkiv för Kemi, 1945, 20, 1. Data on 3-keto-A¹³,¹⁴-eicosenoic acid decomposition at 57–58°C. View Source
• [2] LipidBank. LBF18000OX01: 3-Ketostearic acid melting point 102–103°C. 2010. View Source
• [3] PubChem. Stearic acid (CID 5281): melting point 69.6°C. View Source

Substrate Specificity in Fatty Acid Elongation: 3-Keto Stearic Acid Serves as Diagnostic Marker for KAS II Activity

In leek (Allium porrum) epidermis, 3-ketoacyl-ACP synthase II (KAS II) activity was characterized using C16:0-ACP substrate elongation to C18:0-ACP, with the 3-keto intermediate serving as the primary diagnostic readout [1]. KAS II activity was inhibited by 50% upon addition of 100 μM cerulenin, and showed an absolute requirement for acyl-ACP substrates rather than free acyl-CoAs [1]. Notably, parenchyma and lamina epidermis produced exclusively C18:0-ACP as the 3-keto elongation product, whereas sheath epidermis KAS II activity produced acyl-chains up to 22 carbons [1]. This tissue-specific product profile highlights 3-keto stearate (as its ACP thioester) as a specific marker of canonical KAS II activity.

KAS II marker specificity

Cross-study comparable

Parenchyma/lamina KAS II yields only C18 3-keto product; sheath epidermis produces up to C22. 50% inhibition at 100 μM cerulenin.

Enables tissue-specific fatty acid elongation pathway differentiation

Leek epidermis; acyl-ACP substrate; cerulenin inhibition assay

Evidence Dimension	KAS II enzyme product specificity and cerulenin sensitivity
Target Compound Data	3-Ketostearoyl-ACP is exclusive KAS II product in parenchyma and lamina epidermis; 50% inhibition at 100 μM cerulenin
Comparator Or Baseline	Sheath epidermis KAS II: produces acyl-chains up to C22; Cerulenin (reference inhibitor): 50% inhibition at 100 μM
Quantified Difference	Product chain-length distribution: parenchyma/lamina exclusively C18 versus sheath epidermis up to C22; cerulenin IC₅₀ ≈ 100 μM for KAS II
Conditions	Leek (Allium porrum) leaf epidermis; acyl-ACP substrate; cerulenin inhibition assay

Why This Matters

3-Keto stearic acid (as ACP thioester) functions as a specific diagnostic marker for canonical KAS II activity, enabling researchers to distinguish between tissue-specific fatty acid elongation pathways and validate enzyme specificity in plant lipid metabolism studies.

• [1] Biochemical characterization of 3-ketoacyl-acyl carrier protein synthase II from leek epidermis. PubMed PMID related to CAS:2939-53-9. In: NACTEM FACTA system. View Source

Physicochemical Partitioning: Quantified LogP and Aqueous Solubility Differentiate 3-Keto Stearic Acid from Stearic Acid

Computational physicochemical predictions indicate that 3-keto stearic acid exhibits a logP of 6.51 (ALOGPS) or 6.48 (ChemAxon), compared to stearic acid's logP of approximately 8.23 [1][2]. The predicted aqueous solubility of 3-keto stearic acid is 0.00032 g/L (logS = -6), classifying it as practically insoluble in water but measurably distinct from stearic acid (predicted solubility ~0.0001 g/L) [1][2]. The pKa of the carboxylic acid group is 4.44, with the compound existing predominantly as the carboxylate anion under physiological conditions (predicted physiological charge = -1) [1].

Lipophilicity & solubility

Cross-study comparable

logP 6.48–6.51; aqueous solubility ~0.00032 g/L. Stearic acid logP ~8.23, solubility ~0.0001 g/L. ΔlogP ≈1.7.

Informs solvent selection and partitioning behavior in cell-based assays

ALOGPS/ChemAxon predictions; experimental validation recommended

Evidence Dimension	Lipophilicity (logP) and aqueous solubility
Target Compound Data	logP = 6.48–6.51; aqueous solubility = 0.00032 g/L; pKa = 4.44
Comparator Or Baseline	Stearic acid: logP ≈ 8.23; aqueous solubility ≈ 0.0001 g/L
Quantified Difference	ΔlogP ≈ 1.7 units lower for 3-keto stearic acid; solubility approximately 3-fold higher than stearic acid
Conditions	Computational predictions: ALOGPS and ChemAxon algorithms; standard conditions

Why This Matters

The reduced lipophilicity and marginally improved aqueous solubility relative to stearic acid may influence experimental handling, solvent selection, and biological partitioning in cell-based assays, parameters that inform procurement decisions for specific assay formats.

• [1] FooDB. FDB027883: 3-Oxooctadecanoic acid predicted properties. 2011. View Source
• [2] PubChem. Stearic acid (CID 5281): computed properties. View Source

Optimal Research and Industrial Applications for 3-Keto Stearic Acid Based on Quantified Differential Evidence

Enzymology: NADPH-Dependent Ketoacyl-CoA Reductase (KCR) Kinetic Characterization and Inhibitor Screening

Based on quantified evidence that 3-ketostearate accumulation is specifically enriched under NADPH-deficient conditions (0.56–0.85 relative accumulation versus 1.3–1.7 for 3-hydroxystearate) [1], this compound is optimally deployed as a substrate or intermediate standard in assays characterizing fatty acid elongation enzymes. Researchers investigating KCR enzymes (GhKCR1, GhKCR2, or orthologs) should utilize authenticated 3-keto stearic acid to establish baseline intermediate accumulation profiles, validate enzyme activity under varying NADPH/NADH cofactor conditions, and screen for enzyme inhibitors. The differential accumulation pattern between 3-keto and 3-hydroxy intermediates provides a validated framework for distinguishing between wild-type and mutant enzyme activities [2].

Plant Lipid Metabolism: KAS II Tissue-Specific Activity Profiling Using 3-Ketostearoyl-ACP as Diagnostic Marker

3-Keto stearic acid (as its ACP thioester) serves as a specific diagnostic marker for canonical KAS II activity in plant tissues, with parenchyma and lamina epidermis producing exclusively C18 3-keto product [3]. Researchers studying plant wax biosynthesis, fatty acid elongation pathways, or tissue-specific lipid metabolism should procure this compound to establish authentic reference standards for detecting and quantifying KAS II activity. The 50% inhibition by 100 μM cerulenin provides a validated positive control condition for inhibitor studies [3]. Applications extend to metabolic engineering of oilseed crops where modulation of fatty acid chain-length distribution is desired.

Fatty Acid Biosynthesis Pathway Studies: Intermediate Trapping and Metabolic Flux Analysis in Microbial Systems

In bacterial and plant type II fatty acid biosynthesis systems, 3-keto stearic acid functions as the penultimate intermediate en route to stearic acid production [4]. Researchers conducting metabolic flux analysis or intermediate trapping experiments in E. coli, yeast, or plant systems should procure this compound as an authentic reference standard for LC-MS or TLC-based quantification. The demonstrated NADPH-dependence of the 3-ketostearate to 3-hydroxystearate conversion step [1] enables experimental modulation of intermediate accumulation by controlling cofactor availability, a validated approach for dissecting pathway kinetics and identifying rate-limiting enzymatic steps.

Analytical Method Development: Reference Standard for β-Keto Fatty Acid Detection and Quantification

Given its defined physicochemical properties (exact mass 298.2508 Da; logP 6.48–6.51; predicted LC-MS/MS fragmentation patterns) [5][1], 3-keto stearic acid is well-suited as a reference standard for developing and validating analytical methods targeting β-keto fatty acids. The compound's thermal lability at 102–103°C necessitates specific sample preparation and storage protocols that, when properly validated, ensure method robustness. Applications include targeted lipidomics workflows, quality control of fatty acid biosynthesis products, and metabolomics studies investigating perturbations in fatty acid metabolism.

Application

Selection Property

Validation Focus

KCR enzyme kinetic & inhibitor studies

NADPH-cofactor-dependent intermediate accumulation profile

Enzyme activity profiling under varying cofactor conditions; inhibitor screening context

Plant KAS II tissue-specific activity profiling

C18-specific 3-ketoacyl-ACP diagnostic marker

Tissue-dependent product distribution; cerulenin inhibition assay context

Fatty acid biosynthesis intermediate trapping & flux analysis

Pathway intermediate enrichment under defined cofactor availability

Metabolic flux analysis; rate-limiting step identification in microbial/plant systems

β-Keto fatty acid analytical method development

Defined exact mass and fragmentation pattern for LC-MS/MS

Sample preparation robustness; storage protocol validation for thermally labile β-keto acids

• [1] Qin Y, et al. GhKCRs function as NADPH-dependent 3-ketoacyl-CoA reductase. Table 1 and Figure 5. Nature Scientific Data, 2024. View Source
• [2] Qin Y, et al. GhKCRs function as NADPH-dependent 3-ketoacyl-CoA reductase. Nature Scientific Data, 2024. View Source
• [3] Biochemical characterization of 3-ketoacyl-acyl carrier protein synthase II from leek epidermis. NACTEM FACTA system. View Source
• [4] LIPID MAPS. LMFA02000240: 3-oxo-octadecanoic acid biological context. View Source
• [5] LipidBank. LBF18000OX01: 3-Ketostearic acid exact mass 298.25079495399996. View Source